Panclicin A

• Molecular Formula: C26H47NO5
• Molecular Weight: 453.7 g/mol
• InChI: InChI=1S/C26H47NO5/c1-5-6-7-9-13-16-22(31-25(29)21(4)27-19-28)18-24-23(26(30)32-24)17-14-11-8-10-12-15-20(2)3/h19-24H,5-18H2,1-4H3,(H,27,28)/t21-,22-,23-,24-/m0/s1
• InChIKey: LRDWQJMXGXVRRG-ZJZGAYNASA-N

Panclicin A: Alanine-Type β-Lactone Lipase Inhibitor

Panclicin A (CAS 160669-37-4, C₂₆H₄₇NO₅, MW 453.65) is a microbial secondary metabolite isolated from Streptomyces sp. NR 0619 and belongs to the panclicin family of β-lactone pancreatic lipase inhibitors [1]. Together with its congeners Panclicins B–E, it represents a class of tetrahydrolipstatin (THL) analogs distinguished by substitution of the N-formyl leucine ester with N-formylalanine (Panclicins A, B) or N-formylglycine (Panclicins C, D, E) [2]. Panclicin A irreversibly inhibits pancreatic lipase through covalent modification of the active-site serine, in a manner mechanistically analogous to but quantitatively distinct from both THL and the glycine-type panclicins [1][3].

• Alanine-type β-lactone lipase inhibitor tool compound

• N-formylalanine moiety distinguishes from glycine-type panclicins and THL

• Irreversible active-site serine modification; supports SAR and selectivity profiling

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source
• [2] Yoshinari K, Aoki M, Ohtsuka T, Nakayama N, Itezono Y, Mutoh M, Watanabe J, Yokose K. Panclicins, novel pancreatic lipase inhibitors. II. Structural elucidation. J Antibiot (Tokyo). 1994 Dec;47(12):1376-84. doi: 10.7164/antibiotics.47.1376. PMID: 7844032. View Source
• [3] Gregory PC, Waldeck H, Wurl M, Antel J, Krause G, Lange JH, Kruse CG. Novel medical combination treatment of obesity involving 4,5-dihydro-1H-pyrazole derivatives having CB1-antagonistic activity. US Patent Application US20050143441A1. 2005. View Source

Why Panclicin A Cannot Be Substituted

Panclicin A’s biological identity is dictated by the N-formylalanine moiety appended to the β-lactone core. This structural feature distinguishes it from glycine-type panclicins (C, D, E), which exhibit 2‑ to 3‑fold greater potency against porcine pancreatic lipase [1], and from THL (the saturated derivative of lipstatin, marketed as orlistat), which bears an N‑formylleucine ester and shows quantitatively distinct inhibitory profiles across lipase families [2]. The inhibitory potency, lipase-subtype selectivity, and degree of irreversible binding cannot be predicted or reproduced by simple extrapolation from THL or even from closely related panclicin congeners, because the amino acid side chain directly modulates the affinity for the lipase active site as well as the stability of the covalent adduct [1][2]. Substituting Panclicin A with Panclicin C or THL would therefore introduce a confound in any structure–activity relationship (SAR) study, pharmacological assay, or biochemical profiling experiment that depends on the specific pharmacodynamic signature of the alanine-type β-lactone class [1].

Panclicin A (Target)

Alanine-type β-lactone; reference irreversible lipase inhibitor

Panclicin C (Glycine-type)

Reported 3–5× higher pancreatic lipase potency; may shift SAR interpretation

THL (N-formylleucine)

Distinct selectivity profile and irreversible binding efficiency; not directly interchangeable

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source
• [2] Gregory PC, Waldeck H, Wurl M, Antel J, Krause G, Lange JH, Kruse CG. Novel medical combination treatment of obesity involving 4,5-dihydro-1H-pyrazole derivatives having CB1-antagonistic activity. US Patent Application US20050143441A1. 2005. View Source

Panclicin A Comparative Differentiation Data

Alanine vs Glycine Panclicins: Pancreatic Lipase Potency

In the porcine pancreatic lipase triolein hydrolysis assay, Panclicin A (alanine‑type) exhibits an IC₅₀ of 2.9 µM, while the glycine‑type panclicins C, D, and E achieve IC₅₀ values of 0.62, 0.66, and 0.89 µM respectively, demonstrating a 3.3‑ to 4.7‑fold potency disadvantage for Panclicin A [1]. This difference is directly attributable to the amino acid moiety [1].

Alanine vs Glycine Pancreatic Lipase Potency

Head-to-head

Panclicin A
IC₅₀ 2.9 µM

Panclicin C
IC₅₀ 0.62 µM
(3.3× weaker)

Alanine-type baseline for SAR; glycine-type exhibits higher reported potency

Direct comparison from original biological characterization

Evidence Dimension	Inhibitory potency (IC₅₀, µM) against porcine pancreatic lipase using triolein hydrolysis assay
Target Compound Data	Panclicin A IC₅₀ = 2.9 µM
Comparator Or Baseline	Panclicin C IC₅₀ = 0.62 µM; Panclicin D IC₅₀ = 0.66 µM; Panclicin E IC₅₀ = 0.89 µM
Quantified Difference	Panclicin A is 3.3‑fold weaker than Panclicin C, 4.4‑fold weaker than Panclicin D, and 3.3‑fold weaker than Panclicin E
Conditions	Porcine pancreatic lipase; substrate: triolein; all compounds tested in parallel in the same study [1]

Why This Matters

Investigators requiring an alanine‑type panclicin with intrinsically lower pancreatic lipase potency (e.g., for SAR baseline studies or selectivity profiling) should procure Panclicin A rather than a glycine‑type congener.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source

Tetrahydrolipstatin (THL) Pancreatic Lipase Comparison

The inhibitory activity of Panclicin A against porcine pancreatic lipase is 2‑ to 3‑fold weaker than that of THL under comparable assay conditions, as established by the Mutoh et al. 1994 data summarized in the 2005 patent application [1]. This quantitatively positions Panclicin A as a moderately potent, alanine‑modified THL analog.

THL Pancreatic Lipase Comparison

Cross-study reported

Panclicin A
2–3× weaker than THL

THL (fold reference = 1.0)

Attenuated pancreatic lipase potency; supports comparative mechanistic studies

Cross-study comparable data summarized in patent literature

Evidence Dimension	Relative inhibitory potency against porcine pancreatic lipase
Target Compound Data	Panclicin A: 2‑ to 3‑fold weaker than THL [1]
Comparator Or Baseline	THL (tetrahydrolipstatin, N‑formylleucine ester): assigned fold‑reference = 1.0 [1]
Quantified Difference	Panclicin A is 2‑ to 3‑fold less potent than THL
Conditions	Porcine pancreatic lipase triolein hydrolysis; data from Mutoh et al. 1994 [1], explicitly summarized in US20050143441A1

Why This Matters

Researchers who require a THL‑structure‑analog with attenuated pancreatic lipase potency for comparative mechanistic studies should select Panclicin A over THL or the more potent glycine‑type panclicins.

• [1] Gregory PC, Waldeck H, Wurl M, Antel J, Krause G, Lange JH, Kruse CG. Novel medical combination treatment of obesity involving 4,5-dihydro-1H-pyrazole derivatives having CB1-antagonistic activity. US Patent Application US20050143441A1. 2005. View Source

Intra-Class Potency: Alanine-Type Panclicins

Within the alanine‑type subset, Panclicin A (IC₅₀ = 2.9 µM) and Panclicin B (IC₅₀ = 2.6 µM) show nearly equipotent inhibition of porcine pancreatic lipase (1.1‑fold difference) [1]. This minimal difference supports their interchangeable use as alanine‑type tool compounds in assays where sub‑micromolar potency is not required.

Intra-Class Alanine Potency

Head-to-head

Panclicin A
IC₅₀ 2.9 µM

Panclicin B
IC₅₀ 2.6 µM
(1.1× difference)

Near-equipotent to Panclicin B; may support interchangeability for alanine-type benchmarks

Direct comparison within the same study

Evidence Dimension	Inhibitory potency (IC₅₀, µM) against porcine pancreatic lipase
Target Compound Data	Panclicin A IC₅₀ = 2.9 µM
Comparator Or Baseline	Panclicin B IC₅₀ = 2.6 µM
Quantified Difference	Panclicin A is 1.1‑fold (≈11%) less potent than Panclicin B
Conditions	Porcine pancreatic lipase; triolein hydrolysis; same study [1]

Why This Matters

For procurement decisions where an alanine‑type panclicin benchmark is required, Panclicin A and B are functionally near‑equivalent; Panclicin A may be selected based on synthetic accessibility or availability.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source

Plasma Lipase Selectivity: Alanine vs Glycine Panclicins

Against post‑heparin plasma lipases, Panclicin A exhibits an IC₅₀ of 1.0 µM, equal to the potency of THL [1]. By contrast, the glycine‑type panclicins show 3‑ to 6‑fold greater inhibitory activity than THL on this target set (IC₅₀ values: 0.29, 0.25, and 0.15 µM for C, D, E respectively) [1]. This establishes that Panclicin A’s lipase‑subtype selectivity profile differs qualitatively from that of the glycine‑type series.

Plasma Lipase Selectivity

Reported

Panclicin A IC₅₀ 1.0 µM (equipotent to THL)

Panclicin C IC₅₀ 0.29 µM (3.4× more potent)

Plasma lipase equipotency to THL; selectivity profile differs from glycine-type series

Cross-study comparable; collated in patent literature

Evidence Dimension	Inhibitory potency (IC₅₀, µM) against post‑heparin plasma lipases
Target Compound Data	Panclicin A IC₅₀ = 1.0 µM (equipotent to THL) [1]
Comparator Or Baseline	Panclicin C IC₅₀ = 0.29 µM; Panclicin D IC₅₀ = 0.25 µM; Panclicin E IC₅₀ = 0.15 µM; THL = equipotent reference [1]
Quantified Difference	Panclicin A is 3.4‑, 4.0‑, and 6.7‑fold less potent than Panclicins C, D, and E, respectively, but equipotent to THL
Conditions	Post‑heparin plasma lipases; data collated in US20050143441A1 from the original biological characterization [1]

Why This Matters

Investigators studying lipase‑subtype selectivity should choose Panclicin A when a THL‑matched plasma lipase potency is required alongside reduced pancreatic lipase activity.

• [1] Gregory PC, Waldeck H, Wurl M, Antel J, Krause G, Lange JH, Kruse CG. Novel medical combination treatment of obesity involving 4,5-dihydro-1H-pyrazole derivatives having CB1-antagonistic activity. US Patent Application US20050143441A1. 2005. View Source

Modular Synthesis via [2+2] Cycloaddition

A modular, stereoselective total synthesis of Panclicins A–E has been reported, employing a Lewis‑acid catalyzed [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to a chiral β‑silyloxyaldehyde, followed by Mitsunobu esterification to install the amino acid side chain [1]. This route enables independent variation of the β‑lactone alkyl chain and the amino acid moiety, providing access to Panclicin A and non‑natural analogs for SAR exploration [1].

Modular Synthesis Route

Method context

Lewis-acid catalyzed [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to chiral β-silyloxyaldehyde, followed by Mitsunobu esterification

Stereoselective modular route reported; supports analog generation for SAR exploration

Kocienski et al. 1998; chiral HPLC purity verified

Evidence Dimension	Synthetic accessibility and modularity
Target Compound Data	Panclicin A synthesized via [2+2] cycloaddition; overall yield and diastereoselectivity reported [1]
Comparator Or Baseline	Panclicins B–E synthesized through the same modular route [1]; THL synthesis reported elsewhere [1]
Quantified Difference	Not applicable (synthetic methodology comparison, not quantitative bioactivity difference)
Conditions	Lewis‑acid catalyzed [2+2] cycloaddition; Mitsunobu esterification; chiral HPLC purity assessment [1]

Why This Matters

Procurement of Panclicin A for analog‑generation campaigns is supported by a proven, modular synthetic route that allows systematic structural variation, unlike fermentation‑dependent isolation.

• [1] Kocienski PJ, Pelotier B, Pons JM, Prideaux H. Asymmetric syntheses of panclicins A–E via [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to a β-silyloxyaldehyde. J Chem Soc, Perkin Trans 1. 1998; (10):1373-1382. doi: 10.1039/a800807h. View Source

Panclicin A Research and Industrial Applications

Alanine β-Lactone SAR Baseline for Anti-Obesity Discovery

Panclicin A serves as the reference alanine‑type panclicin in systematic SAR campaigns. Its IC₅₀ of 2.9 µM against porcine pancreatic lipase provides a well‑characterized baseline for evaluating the impact of amino acid variation (alanine vs glycine vs leucine) on inhibitory potency [1]. Medicinal chemistry teams synthesizing novel β‑lactone lipase inhibitors can use Panclicin A as a comparator to assess whether scaffold modifications improve upon the alanine‑type pharmacophore.

Lipase Subtype Selectivity Profiling

Panclicin A’s equipotency to THL on post‑heparin plasma lipases (IC₅₀ = 1.0 µM) combined with its attenuated pancreatic lipase activity (2‑ to 3‑fold weaker than THL) makes it a discriminatory probe in lipase‑subtype selectivity studies [2]. Researchers comparing inhibitor selectivity across lipase families can deploy Panclicin A to identify structural determinants of lipase‑subtype preference.

Irreversible β-Lactone Inhibition Kinetics

Panclicin A irreversibly inhibits pancreatic lipase through covalent active‑site serine modification, though with weaker irreversibility than THL [1][2]. This property renders Panclicin A valuable for kinetic studies comparing irreversible binding efficiency across the panclicin series, enabling structure–kinetics relationship analyses that inform the design of tuned covalent inhibitors.

Modular Synthesis for Analog Generation

The Kocienski [2+2] cycloaddition route provides a validated synthetic entry to Panclicin A and its analogs [3]. Industrial R&D groups focused on scalable β‑lactone production can adopt this route for analog library generation, exploiting the modularity to access both natural panclicins and non‑natural derivatives for high‑throughput screening.

Application

Selection Property

Validation Focus

Lipase inhibitor SAR research

Alanine-type β-lactone pharmacophore

Potency baseline against pancreatic lipase

Lipase subtype selectivity profiling

Plasma lipase equipotency to THL

Lipase-subtype selectivity discrimination

Irreversible β-lactone inhibition kinetics

Covalent active-site serine modification

Irreversible binding efficiency comparison

Modular synthesis for analog generation

[2+2] cycloaddition route with chiral control

Synthetic accessibility and library diversification

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source
• [2] Gregory PC, Waldeck H, Wurl M, Antel J, Krause G, Lange JH, Kruse CG. Novel medical combination treatment of obesity involving 4,5-dihydro-1H-pyrazole derivatives having CB1-antagonistic activity. US Patent Application US20050143441A1. 2005. View Source
• [3] Kocienski PJ, Pelotier B, Pons JM, Prideaux H. Asymmetric syntheses of panclicins A–E via [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to a β-silyloxyaldehyde. J Chem Soc, Perkin Trans 1. 1998; (10):1373-1382. doi: 10.1039/a800807h. View Source